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Cat. No.: B1398500

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive protocol for the preparation, storage, and
handling of stock solutions of EPZ-4777, a potent and selective inhibitor of the histone
methyltransferase DOT1L. Adherence to these guidelines is crucial for ensuring the accuracy,
reproducibility, and validity of experimental results in cancer research and other relevant fields.
The following sections detail the necessary materials, a step-by-step procedure for stock
solution preparation, and recommendations for storage to maintain compound integrity.

Compound Information

EPZ-4777 is a small molecule inhibitor of DOT1L (Disruptor of Telomeric Silencing 1-Like), an
enzyme that methylates histone H3 on lysine 79 (H3K79).[1] Dysregulation of DOT1L activity is
implicated in certain types of leukemia, particularly those with MLL gene rearrangements. EPZ-
4777 has been shown to selectively kill cells with these translocations by inhibiting H3K79
methylation and blocking the expression of leukemogenic genes.[1]

Quantitative Data Summary

For accurate and reproducible experiments, it is essential to use precise information regarding
the physicochemical properties of EPZ-4777. The following table summarizes key quantitative
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data from various suppliers. Researchers should always refer to the Certificate of Analysis

provided with their specific batch of the compound.

Parameter Value Source(s) Notes
Batch-specific
Molecular Weight ( £39.67 R&D Systems, Selleck  molecular weights
g/mol) ' Chemicals, Tocris may vary due to
hydration.[2]
Always use the value
540.66 MedchemExpress from the lot-specific
Certificate of Analysis.
] R&D Systems, Selleck
Chemical Formula C28H41N704 ] )
Chemicals, Tocris
C27H40NsO MedchemExpress

Solubility in DMSO

Up to 100 mM (53.97
mg/mL)

R&D Systems, Selleck

Chemicals, Tocris

Use fresh, high-quality
DMSO as moisture

can reduce solubility.

[3]

Solubility in Ethanol

Up to 100 mM (53.97
mg/mL)

R&D Systems, Tocris

Water Solubility

Insoluble

Selleck Chemicals

Storage of Solid

-20°C

R&D Systems, Selleck

Chemicals, Tocris

Can be stored for up
to 3 years at this

temperature.[3]

Storage of Stock

Solution

-80°C (up to 1 year in
solvent)

Selleck Chemicals

Aliquot to avoid
repeated freeze-thaw

cycles.[3]

-20°C (up to 1 month

Selleck Chemicals

For short-term

in solvent) storage.
Experimental Protocols
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Materials

o EPZ-4777 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials
o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of EPZ-4777 in DMSO. This
IS @ common starting concentration for subsequent dilutions for in vitro experiments.

Calculations:
Before weighing, calculate the required mass of EPZ-4777 and the volume of DMSO.
» To calculate the mass (in mg) for a desired volume of a 10 mM solution:
o Mass (mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L)
o Example for 1 mL (0.001 L) of a 10 mM solution using a MW of 539.67 g/mol :
» Mass (mg) =10 *539.67 * 0.001 = 5.40 mg

 To calculate the volume of DMSO (in mL) required for a given mass of EPZ-4777 to make a
10 mM solution:

o Volume (mL) = (Mass (mg) / Molecular Weight ( g/mol )) / 10 * 1000

o Example for 5.40 mg of EPZ-4777:
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= Volume (mL) = (5.40/539.67) / 10 * 1000 = 1.00 mL

Procedure:

Acclimatization: Allow the vial of EPZ-4777 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of EPZ-4777 powder into the tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the EPZ-4777 powder.

Dissolution: Close the tube tightly and vortex thoroughly for several minutes until the powder
is completely dissolved. A clear solution should be obtained. Gentle warming (e.g., in a 37°C
water bath for a few minutes) can aid dissolution if necessary, but avoid excessive heat.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile cryovials.[3] Store the aliquots at
-80°C for long-term storage (up to one year) or at -20°C for short-term storage (up to one
month).[3]
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Caption: Simplified signaling pathway showing EPZ-4777 inhibiting DOT1L.

Experimental Workflow
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Caption: Workflow for preparing an EPZ-4777 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of EPZ-
4777 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398500#how-to-prepare-epz-4777-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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